Cas no 634567-96-7 (1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 634567-96-7
• MF: C₂₃H₁₅BrN₂O₃
• MW: 447.280804872513
• CID: 6315584
• PubChem ID: 3915112
• Update Time: 2025-10-28

1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 1-(3-bromophenyl)-7-methyl-2-pyridin-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• AKOS016112704
• SR-01000918220
• SR-01000918220-1
• AKOS002224168
• Z336090560
• F3226-2434
• 1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 634567-96-7

• Inchi： 1S/C23H15BrN2O3/c1-13-8-9-17-16(11-13)21(27)19-20(14-5-4-6-15(24)12-14)26(23(28)22(19)29-17)18-7-2-3-10-25-18/h2-12,20H,1H3
• InChI Key： QKBQJRZVIIVBIH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C2C(C3C=C(C)C=CC=3OC=2C(N1C1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 446.02660g/mol
• Monoisotopic Mass: 446.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Introduction to 1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 634567-96-7)

1-(3-Bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, with the CAS number 634567-96-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromeno[2,3-c]pyrroles and is characterized by its unique structural features and potential biological activities. The presence of a bromophenyl group, a methyl group, and a pyridine moiety in its structure contributes to its diverse chemical properties and biological activities.

The bromophenyl group in the compound plays a crucial role in its reactivity and binding affinity to various biological targets. Bromine is a halogen that can enhance the lipophilicity of the molecule, making it more likely to cross cell membranes and interact with intracellular targets. This property is particularly important in drug design, where improving the bioavailability and cellular uptake of a compound is often a key objective.

The methyl group attached to the chromene ring can influence the conformational flexibility and stability of the molecule. Methyl groups are known to increase the lipophilicity and reduce the polarity of organic compounds, which can affect their solubility and permeability. In this context, the methyl group may contribute to the overall pharmacokinetic profile of 1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione.

The pyridine moiety is another key functional group in this compound. Pyridine rings are common in many biologically active molecules due to their ability to form hydrogen bonds and participate in π-stacking interactions. These interactions can enhance the binding affinity of the compound to its target proteins or receptors. Additionally, pyridine rings can serve as electron-withdrawing groups, which can modulate the electronic properties of adjacent functional groups and influence the reactivity of the molecule.

The core structure of 1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione is a chromeno[2,3-c]pyrrole scaffold. Chromeno[2,3-c]pyrroles are a class of heterocyclic compounds that have been extensively studied for their potential therapeutic applications. These compounds often exhibit anti-inflammatory, antioxidant, and anticancer activities due to their ability to modulate various signaling pathways involved in these processes.

Recent research has highlighted the potential of chromeno[2,3-c]pyrroles as inhibitors of specific enzymes or receptors involved in disease pathways. For example, studies have shown that certain chromeno[2,3-c]pyrroles can inhibit kinases such as PI3K (phosphoinositide 3-kinase) and mTOR (mechanistic target of rapamycin), which are key regulators of cell growth and survival. The inhibition of these kinases has been associated with antiproliferative effects in various cancer cell lines.

In addition to their enzymatic inhibition properties, chromeno[2,3-c]pyrroles have also been investigated for their ability to modulate gene expression. Some studies have reported that these compounds can downregulate the expression of pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-6 (interleukin-6), which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The specific combination of functional groups in 1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione may confer unique biological activities that differentiate it from other chromeno[2,3-c]pyrroles. For instance, the bromophenyl group could enhance its binding affinity to specific protein targets involved in cancer or inflammatory processes. The pyridine moiety could contribute to its ability to form stable complexes with metal ions or other biomolecules.

Clinical trials involving similar compounds have shown promising results in terms of safety and efficacy. For example, a Phase II clinical trial evaluating a related chromeno[2,3-c]pyrrole derivative for the treatment of advanced solid tumors demonstrated significant antitumor activity with manageable side effects. These findings suggest that 1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione may have similar therapeutic potential.

In conclusion, 1-(3-bromophenyl)-7-methyl-2-(pyridin-2-yl)-1H, 2H, 3H, 9H-chromeno[ 2, 3-c ]< strong > pyrrole - 3 , 9-dione (CAS No. 6 4567 - 96 - 7 ) represents an intriguing compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation into its therapeutic potential across various disease areas.